Cas no 46049-94-9 (N-(2,5-dimethylphenyl)guanidine)
46049-94-9 structure
Product Name:N-(2,5-dimethylphenyl)guanidine
CAS No:46049-94-9
MF:C9H13N3
MW:163.219621419907
MDL:MFCD16743670
CID:3436767
PubChem ID:20772006
Update Time:2025-04-21
N-(2,5-dimethylphenyl)guanidine Chemical and Physical Properties
Names and Identifiers
-
- GUANIDINE, (2,5-DIMETHYLPHENYL)-
- Guanidine, N-(2,5-dimethylphenyl)-
- N-(2,5-dimethylphenyl)guanidine
- AKOS011667749
- SCHEMBL3714533
- n-(2,5-dimethylphenyl)-guanidine
- SCHEMBL12516764
- EN300-241812
- 46049-94-9
-
- MDL: MFCD16743670
- Inchi: 1S/C9H13N3/c1-6-3-4-7(2)8(5-6)12-9(10)11/h3-5H,1-2H3,(H4,10,11,12)
- InChI Key: MPOYNRALSJIIIR-UHFFFAOYSA-N
- SMILES: N(C1=CC(C)=CC=C1C)C(=N)N
Computed Properties
- Exact Mass: 163.110947427Da
- Monoisotopic Mass: 163.110947427Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 64.4Ų
N-(2,5-dimethylphenyl)guanidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-241812-0.05g |
N-(2,5-dimethylphenyl)guanidine |
46049-94-9 | 95% | 0.05g |
$348.0 | 2024-06-19 | |
| Enamine | EN300-241812-0.1g |
N-(2,5-dimethylphenyl)guanidine |
46049-94-9 | 95% | 0.1g |
$364.0 | 2024-06-19 | |
| Enamine | EN300-241812-0.25g |
N-(2,5-dimethylphenyl)guanidine |
46049-94-9 | 95% | 0.25g |
$381.0 | 2024-06-19 | |
| Enamine | EN300-241812-0.5g |
N-(2,5-dimethylphenyl)guanidine |
46049-94-9 | 95% | 0.5g |
$397.0 | 2024-06-19 | |
| Enamine | EN300-241812-1.0g |
N-(2,5-dimethylphenyl)guanidine |
46049-94-9 | 95% | 1.0g |
$414.0 | 2024-06-19 | |
| Enamine | EN300-241812-2.5g |
N-(2,5-dimethylphenyl)guanidine |
46049-94-9 | 95% | 2.5g |
$810.0 | 2024-06-19 | |
| Enamine | EN300-241812-5.0g |
N-(2,5-dimethylphenyl)guanidine |
46049-94-9 | 95% | 5.0g |
$1199.0 | 2024-06-19 | |
| Enamine | EN300-241812-10.0g |
N-(2,5-dimethylphenyl)guanidine |
46049-94-9 | 95% | 10.0g |
$1778.0 | 2024-06-19 | |
| Enamine | EN300-241812-1g |
N-(2,5-dimethylphenyl)guanidine |
46049-94-9 | 1g |
$414.0 | 2023-09-15 | ||
| Enamine | EN300-241812-5g |
N-(2,5-dimethylphenyl)guanidine |
46049-94-9 | 5g |
$1199.0 | 2023-09-15 |
N-(2,5-dimethylphenyl)guanidine Related Literature
-
Vitaly Gurylev,Chung-Yi Su,Tsong-Pyng Perng Phys. Chem. Chem. Phys., 2016,18, 16033-16038
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Weixuan Zeng,Ouissam El Bakouri,Henrik Ottosson Chem. Sci., 2021,12, 6159-6171
-
Eduardo Enciso,Luis Cerdán,Leire Gartzia-Rivero,Jorge Bañuelos,Angel Costela,Iñigo López-Arbeloa,Inmaculada García-Moreno RSC Adv., 2015,5, 4454-4462
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